4-bromo-N-[2-(dimethylamino)-2-(furan-2-yl)ethyl]benzamide

• CAS No.: 880407-99-8
• Molecular Formula: C15H17BrN2O2
• Molecular Weight: 337.21 g/mol
• IUPAC Name: 4-bromo-N-[2-(dimethylamino)-2-(furan-2-yl)ethyl]benzamide
• InChI: InChI=1S/C15H17BrN2O2/c1-18(2)13(14-4-3-9-20-14)10-17-15(19)11-5-7-12(16)8-6-11/h3-9,13H,10H2,1-2H3,(H,17,19)
• InChI Key: PNNODXHEPQGAJL-UHFFFAOYSA-N
• Canonical SMILES: CN(C)C(CNC(=O)C1=CC=C(C=C1)Br)C2=CC=CO2
• solubility: 30.4 [ug/mL] (The mean of the results at pH 7.4)

Description

4-bromo-N-[2-(dimethylamino)-2-(furan-2-yl)ethyl]benzamide (CAS: 880407-99-8) is a benzamide derivative characterized by a 4-bromo-substituted benzoyl group linked to a tertiary amine-bearing ethyl chain with a furan-2-yl substituent. Its molecular formula is C₁₅H₁₇BrN₂O₂, with a molecular weight of 337.21 g/mol . The compound's structure features a planar benzamide core, a dimethylamino group providing basicity, and a furan ring contributing π-electron density.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 4-bromo-N-[2-(dimethylamino)-2-(furan-2-yl)ethyl]benzamide typically involves the following steps:

Amidation: The formation of the amide bond between the brominated benzene ring and the furan-2-yl ethylamine derivative.

Industrial Production Methods

Industrial production methods for this compound may involve large-scale bromination and amidation reactions under controlled conditions to ensure high yield and purity. The use of catalysts and optimized reaction conditions can enhance the efficiency of the synthesis process.

Chemical Reactions Analysis

Types of Reactions

4-bromo-N-[2-(dimethylamino)-2-(furan-2-yl)ethyl]benzamide undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding oxides.

Reduction: Reduction reactions can convert the compound into its reduced forms.

Substitution: The bromine atom can be substituted with other functional groups through nucleophilic substitution reactions.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO₄) and hydrogen peroxide (H₂O₂).

Reduction: Reducing agents such as lithium aluminum hydride (LiAlH₄) and sodium borohydride (NaBH₄) are commonly used.

Substitution: Nucleophiles like sodium methoxide (NaOCH₃) and potassium tert-butoxide (KOtBu) can be used for substitution reactions.

Major Products

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield oxides, while substitution reactions can produce various substituted derivatives.

Scientific Research Applications

4-bromo-N-[2-(dimethylamino)-2-(furan-2-yl)ethyl]benzamide has several scientific research applications:

Medicinal Chemistry: It is studied for its potential therapeutic properties and as a lead compound for drug development.

Biochemistry: The compound is used in biochemical assays to study enzyme interactions and protein binding.

Pharmacology: Research focuses on its pharmacokinetics and pharmacodynamics to understand its effects on biological systems.

Industry: It is used in the synthesis of other chemical compounds and as an intermediate in various industrial processes.

Mechanism of Action

The mechanism of action of 4-bromo-N-[2-(dimethylamino)-2-(furan-2-yl)ethyl]benzamide involves its interaction with specific molecular targets and pathways. The compound may bind to receptors or enzymes, modulating their activity and leading to various biological effects. The exact pathways and targets depend on the specific application and context of use.

Comparison with Similar Compounds

Table 1: Structural and Electronic Comparisons

Compound Name	Substituents on Benzamide	Amine Side Chain	Molecular Weight (g/mol)	Key Properties/Applications
4-bromo-N-[2-(dimethylamino)-2-(furan-2-yl)ethyl]benzamide	4-Br	2-(dimethylamino)-2-(furan-2-yl)ethyl	337.21	Unreported bioactivity; furan may enhance solubility
4-bromo-N-(2-nitrophenyl)benzamide (I)	4-Br	2-nitrophenyl	349.15	Crystallographic stability; nitro group increases electron-withdrawing effects
4-bromo-N-(3,5-dimethoxyphenyl)benzamide (C8)	4-Br	3,5-dimethoxyphenyl	434.30	Anticancer candidate (in vitro studies)
2-butoxy-N-[2-(dimethylamino)-2-(furan-2-yl)ethyl]benzamide	2-butoxy	2-(dimethylamino)-2-(furan-2-yl)ethyl	326.39	Analog with altered lipophilicity; unreported activity

Key Observations :

• Side Chain Flexibility: The dimethylaminoethyl-furan moiety in the target compound offers conformational flexibility and hydrogen-bonding capacity, contrasting with rigid aromatic substituents in analogs like C8 or I .

Amine Group Reactivity

The dimethylamino group in the target compound is structurally distinct from secondary or primary amines in analogs (e.g., 3,4-dichloro-N-[2-(dimethylamino)cyclohexyl]-N-isopropyl-benzamide in ).

Furan vs. Heterocyclic Replacements

Furan’s oxygen atom may engage in hydrogen bonding, a feature absent in purely hydrocarbon substituents.

Crystallographic and Conformational Insights

The target compound’s side chain likely adopts a folded conformation due to intramolecular interactions between the dimethylamino group and the furan oxygen. This contrasts with 4-bromo-N-(2-nitrophenyl)benzamide, which exhibits two molecules per asymmetric unit with planar nitro groups facilitating crystal packing .

Biological Activity

4-bromo-N-[2-(dimethylamino)-2-(furan-2-yl)ethyl]benzamide is a synthetic organic compound that has garnered attention in medicinal chemistry due to its unique structure and potential biological activities. The compound features a bromine atom, a dimethylamino group, and a furan moiety attached to a benzamide backbone, contributing to its reactivity and interaction with biological targets.

• Molecular Formula : C$_{15}$H$_{17}$BrN$_2$O$_2$
• Molecular Weight : Approximately 316.19 g/mol
• Structural Characteristics : The presence of the furan ring is significant for its biological interactions, as it may enhance the compound's ability to modulate various biological pathways.

Biological Activity Overview

Preliminary studies indicate that 4-bromo-N-[2-(dimethylamino)-2-(furan-2-yl)ethyl]benzamide exhibits notable biological activities, particularly in the following areas:

• Anti-inflammatory Properties : Initial research suggests that this compound may act as an anti-inflammatory agent, potentially through modulation of inflammatory cytokines.
• Neurotransmitter Modulation : The structural features of the compound resemble known pharmacophores involved in neurotransmitter systems, indicating potential applications in neuropharmacology.

The mechanisms by which 4-bromo-N-[2-(dimethylamino)-2-(furan-2-yl)ethyl]benzamide exerts its effects are still under investigation. Interaction studies using various techniques (e.g., molecular docking, enzyme inhibition assays) are crucial to elucidate these pathways.

Interaction Studies

Research has shown that the compound interacts with specific enzymes and receptors, which may be responsible for its observed biological activities. For instance, studies on similar compounds have highlighted the importance of structural features in determining binding affinity and inhibitory potency against targets such as bacterial enzymes.

Comparative Analysis with Similar Compounds

To better understand the unique properties of 4-bromo-N-[2-(dimethylamino)-2-(furan-2-yl)ethyl]benzamide, it is useful to compare it with structurally related compounds. Below is a summary table highlighting key differences:

Compound Name	Structure	Unique Features
N,N-Dimethylbenzamide	CHNO	Lacks halogen; simpler structure
5-Bromofurfurylamine	CHBrNO	Contains furan but no dimethylamino group
4-Bromoaniline	CHBrN	Similar bromine substitution but lacks benzamide functionality
4-bromo-N-[2-(dimethylamino)-2-(furan-2-yl)ethyl]benzamide	C$_{15}$H$_{17}$BrN$_2$O$_2$	Unique combination of dimethylamino and furan moieties

Case Studies and Research Findings

Several studies have explored the antibacterial and anti-inflammatory properties of compounds similar to 4-bromo-N-[2-(dimethylamino)-2-(furan-2-yl)ethyl]benzamide. For example:

• Antibacterial Activity : Research indicates that compounds with furan rings exhibit varying degrees of antibacterial activity against Gram-positive and Gram-negative bacteria. In vitro assays have shown that modifications in structure can significantly affect potency.
  • Example Study : A study reported an IC$_{50}$ value of 5.6 µM for a structurally similar compound against bacterial enzyme ecKAS III, indicating strong antibacterial potential .
• Anti-inflammatory Mechanisms : Other studies have suggested that compounds with similar structures can inhibit pro-inflammatory cytokines, thereby reducing inflammation in various models.